5,7-dimethylpyrido[2,3-d]pyrimidin-4(3H)-one

• IUPAC Name: 5,7-dimethyl-3H-pyrido[2,3-d]pyrimidin-4-one
• InChI: InChI=1S/C9H9N3O/c1-5-3-6(2)12-8-7(5)9(13)11-4-10-8/h3-4H,1-2H3,(H,10,11,12,13)
• InChI Key: HWGAGILTAOQBPD-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NC2=C1C(=O)NC=N2)C
• Molecular Formula: C9H9N3O
• DSSTOX Substance ID: DTXSID20419837
• Molecular Weight: 175.19 g/mol
• CAS RN: 1913-72-0

Description

5,7-Dimethylpyrido[2,3-d]pyrimidin-4(3H)-one is an organic compound with the molecular formula C9H9N3O2. It is used in research and has been referenced in various studies.

Synthesis Analysis

The synthesis of 5,7-dimethylpyrido[2,3-d]pyrimidin-4(3H)-one involves several steps. One method involves the reaction with phosphoric acid and phosphorus pentoxide at 130℃. Other methods involve reactions at 200℃ and 100℃. Further reactions with trichlorophosphate and phosphorus pentoxide in dimethyl sulfoxide at 20℃ have also been reported.

Molecular Structure Analysis

The molecular structure of 5,7-dimethylpyrido[2,3-d]pyrimidin-4(3H)-one consists of a pyrido[2,3-d]pyrimidin-4(3H)-one core with two methyl groups attached at the 5 and 7 positions.

Chemical Reactions Analysis

The chemical reactions involving 5,7-dimethylpyrido[2,3-d]pyrimidin-4(3H)-one are diverse. For instance, it can undergo S-alkylation under phase transfer conditions to produce exclusive and selective S-alkylated products.

Scientific Research Applications

Anticancer Agents

. .

Antibacterial Agents

. This suggests that “5,7-dimethylpyrido[2,3-d]pyrimidin-4(3H)-one” could potentially be used in the development of new antibacterial agents.

CNS Depressants

. CNS depressants are medications that slow brain activity, which makes them useful for treating anxiety and sleep disorders.

Anticonvulsant Agents

. This suggests that “5,7-dimethylpyrido[2,3-d]pyrimidin-4(3H)-one” could potentially be used in the development of new anticonvulsant medications.

Antipyretic Agents

. Antipyretics are substances that reduce fever.

JAK1 Selective Inhibitors

. This suggests that “5,7-dimethylpyrido[2,3-d]pyrimidin-4(3H)-one” could potentially be used in the development of new JAK1 selective inhibitors.

Safety and Hazards

The safety and hazards associated with 5,7-dimethylpyrido[2,3-d]pyrimidin-4(3H)-one are not well-documented. It is recommended to handle this compound with appropriate safety measures.

Q & A

Q1: What are the common synthetic approaches for preparing 5,7-dimethylpyrido[2,3-d]pyrimidin-4(3H)-ones?

A1: Two main synthetic approaches are highlighted in the research:

• Cyclocondensation of 2-amino-3-carbethoxy-4,6-dimethylpyridine with methyl-N-aryldithiocarbamates: This method leads to the formation of 2-thioxo-5,7-dimethylpyrido[2,3-d]pyrimidin-4(3H)-ones. [, ]
• Reaction of 2-amino-3-carbethoxy-4,6-dimethylpyridine with aryl isothiocyanates: This approach also yields 2-thioxo-5,7-dimethylpyrido[2,3-d]pyrimidin-4(3H)-ones and allows for variation at the 3-position of the pyridopyrimidine scaffold. []

Q2: What is the preferred site of alkylation in 2-thioxo-5,7-dimethylpyrido[2,3-d]pyrimidin-4(3H)-ones?

A2: Research indicates a strong preference for S-alkylation over N-alkylation in 2-thioxo-5,7-dimethylpyrido[2,3-d]pyrimidin-4(3H)-ones. This selectivity is observed under both liquid-liquid and solid-liquid phase transfer conditions using various alkylating agents. []

Q3: Have any biological activities been investigated for these compounds?

A3: Yes, the antibacterial activity of 2-methylthio-6-phenylazo-5,7-dimethylpyrido[2,3-d]pyrimidin-4(3H)-ones has been explored. The synthesis involved reacting a diazotized pyridine derivative with aryl isothiocyanates, followed by cyclization and S-methylation. [] This suggests potential applications for this class of compounds in treating bacterial infections.